Cas no 192650-56-9 (Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester)

• Product Name: Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester
• CAS No: 192650-56-9
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 116208
• PubChem ID: 2759750
• Update Time: 2025-06-07

Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester
• Methyl (4-amino-2,3-difluorophenyl)acetate
• methyl 2-(4-amino-2,3-difluorophenyl)acetate
• (4-amino-2,3-difluoro-phenyl)-acetic acid methyl ester
• AC1MC14E
• AG-E-40725
• CTK4E1041
• FT-0688506
• methyl 4-amino-2,3-difluorophenylacetate
• SureCN7708882
• 192650-56-9
• (4-amino-2,3-difluorophenyl)acetic acid methyl ester
• J-012459
• (4-amino-2,3-difluoro-phenyl)acetic acid methyl ester
• DTXSID40374898
• SCHEMBL7708882

• MDL： MFCD06201873
• Inchi： 1S/C9H9F2NO2/c1-14-7(13)4-5-2-3-6(12)9(11)8(5)10/h2-3H,4,12H2,1H3
• InChI Key： YMVIZXGNIUJKFJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1CC(=O)OC)N)F

Computed Properties

• Exact Mass: 201.06000
• Monoisotopic Mass: 201.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.315
• Melting Point: 78-80°C
• Boiling Point: 266.557 °C at 760 mmHg
• Flash Point: 115.01 °C
• PSA: 52.32000
• LogP: 1.84370

Additional information on Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester

Introduction to Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester (CAS No. 192650-56-9)

Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 192650-56-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable subject of study for potential applications in drug development and synthetic chemistry.

The molecular structure of Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester features a benzene ring substituted with an amino group at the 4-position and two fluorine atoms at the 2 and 3 positions. The presence of these fluorine atoms introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. The methyl ester group at the carboxyl position further modulates the chemical properties, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The study of Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester falls within this broader context, as researchers explore its potential as a building block for more complex pharmacophores. Its unique structural features make it a promising candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The combination of an amino group and fluorinated aromatic ring provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities. For instance, the amino group can be used to form amide or urea linkages, which are common motifs in drug design. Additionally, the fluorine atoms can enhance the molecule's interaction with biological targets by increasing its lipophilicity and reducing its susceptibility to enzymatic degradation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For example, fluorine substitution has been shown to improve the efficacy of antiviral and anticancer drugs by enhancing their binding to proteins and enzymes. The work on Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester contributes to this growing body of evidence by demonstrating how structural modifications can lead to improved pharmacological properties.

The synthesis of Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester presents several challenges due to the presence of sensitive functional groups. However, advances in synthetic methodology have made it possible to access complex fluorinated molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the desired framework. These methods allow for the introduction of fluorine atoms at specific positions while maintaining the integrity of other functional groups.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structure resembles that of known bioactive molecules used in treating various diseases. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential therapeutic value of Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester. These approaches help identify lead compounds that can be further optimized for clinical use.

In conclusion, Benzeneacetic acid,4-amino-2,3-difluoro-, methyl ester (CAS No. 192650-56-9) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex bioactive agents. As our understanding of fluorinated compounds continues to grow, so too does the promise they hold for addressing unmet medical needs.